7-(2H-1,2,3-benzotriazol-2-yl)-5-methyl-1,3-benzoxazole-2-thiol

• IUPAC Name: 7-(benzotriazol-2-yl)-5-methyl-3H-1,3-benzoxazole-2-thione
• InChI: InChI=1S/C14H10N4OS/c1-8-6-11-13(19-14(20)15-11)12(7-8)18-16-9-4-2-3-5-10(9)17-18/h2-7H,1H3,(H,15,20)
• InChI Key: ZAULQVDMLNFNTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)N3N=C4C=CC=CC4=N3)OC(=S)N2
• Molecular Formula: C14H10N4OS
• Molecular Weight: 282.32 g/mol

Description

Benzotriazole derivatives are commonly used as ultraviolet (UV) absorbers due to their photostability. They prevent discoloration and prolong product stability, which may result in exposure to consumers.

Chemical Reactions Analysis

Benzotriazole derivatives like UV 328 are found to be oxidized at their alkyl side chains leading to the formation of hydroxy and/or oxo function.

Scientific Research Applications

Antimicrobial Applications

The synthesis and study of novel derivatives of benzoxazole and benzimidazole, including compounds like 7-(2H-1,2,3-benzotriazol-2-yl)-5-methyl-1,3-benzoxazole-2-thiol, have demonstrated significant antimicrobial activity against a range of microorganisms. These compounds were synthesized and tested against various bacterial and fungal strains, showing a notable level of activity. This suggests potential applications in developing new antimicrobial agents (Kaplancıklı et al., 2004).

Corrosion Inhibition

Research has also explored the use of benzotriazole derivatives as corrosion inhibitors, particularly for metals in acidic environments. These compounds, including those structurally related to 7-(2H-1,2,3-benzotriazol-2-yl)-5-methyl-1,3-benzoxazole-2-thiol, have been shown to effectively prevent corrosion on metal surfaces, offering valuable applications in industrial settings (Yadav et al., 2013).

Synthesis of Novel Compounds

The chemical framework of 7-(2H-1,2,3-benzotriazol-2-yl)-5-methyl-1,3-benzoxazole-2-thiol facilitates the synthesis of complex molecules with potential pharmacological activities. For instance, derivatives have been synthesized with varied pharmacophores, showing promising anticancer properties against different cancer cell lines, highlighting the compound's versatility in drug discovery (Murty et al., 2013).

Environmental Persistence and Impact

Investigations into the occurrence and removal of benzotriazoles, including derivatives like 7-(2H-1,2,3-benzotriazol-2-yl)-5-methyl-1,3-benzoxazole-2-thiol, in wastewater treatment processes have shown that these compounds are persistent environmental pollutants. Their widespread use as corrosion inhibitors leads to their omnipresence in surface waters, raising concerns about their environmental impact and the need for efficient removal methods (Reemtsma et al., 2010).

Mechanism of Action

Benzotriazole derivatives act as a chemical sunscreen layer between skin and sunlight that directly absorbs the UV sunlight radiation.

Safety and Hazards

Benzotriazole derivatives may cause damage to organs through prolonged or repeated exposure, are harmful to aquatic life with long-lasting effects, and are suspected of causing cancer.

Future Directions

The future directions for the study of benzotriazole derivatives could include further exploration of their human metabolism pathways and elimination kinetics. Additionally, more research is needed to understand the potential toxic effects on humans and the environment.